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Compound of Interest

Compound Name: Eriosematin

Cat. No.: B1639177 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of

Eriosematin is paramount for laboratory safety and operational excellence. As a trusted

partner in research and development, this document outlines the essential procedures for the

responsible disposal of Eriosematin, ensuring the safety of personnel and the protection of the

environment. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for

Eriosematin is not readily available in public databases, a conservative approach based on

general principles of chemical waste management and the known properties of the compound

is recommended.

Eriosematin is a flavonoid compound with recognized antiproliferative and apoptosis-inducing

properties, making it a valuable agent in drug development research.[1] Due to its biological

activity, all waste containing Eriosematin should be handled as potentially hazardous chemical

waste.

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for Eriosematin.
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Property Value Source

Molecular Formula C₁₉H₂₀O₄ PubChem

Molecular Weight 312.36 g/mol PubChem

Appearance Not specified -

Solubility Soluble in DMSO GlpBio

Storage Temperature -20°C GlpBio

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step guide provides a detailed methodology for the proper disposal of

Eriosematin waste in a laboratory setting. These procedures are based on standard practices

for handling chemical waste and should be performed in accordance with your institution's

specific environmental health and safety (EHS) guidelines.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect all solid waste contaminated with Eriosematin, including unused neat compound,

contaminated personal protective equipment (PPE) such as gloves and lab coats, weigh

boats, and contaminated labware (e.g., pipette tips, centrifuge tubes).

Place all solid waste into a dedicated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemicals

being discarded.

The container must be labeled with "Hazardous Waste" and the specific chemical name,

"Eriosematin."

Liquid Waste:
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Collect all liquid waste containing Eriosematin, such as solutions in dimethyl sulfoxide

(DMSO) or other solvents, and aqueous solutions from experimental procedures.

Segregate halogenated and non-halogenated solvent waste into separate, appropriate

hazardous waste containers.

Ensure liquid waste containers are securely capped to prevent spills and evaporation.

Label the liquid waste container with "Hazardous Waste," the chemical name

"Eriosematin," and the solvent(s) present with their approximate concentrations.

Step 2: Decontamination of Glassware

Thoroughly rinse all glassware that has come into contact with Eriosematin with a suitable

solvent (e.g., ethanol or acetone) to remove any residue.

Collect the initial rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Step 3: Waste Storage

Store all hazardous waste containers in a designated and well-ventilated satellite

accumulation area (SAA) within the laboratory.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

Do not accumulate large quantities of waste. Arrange for regular pickup by your institution's

EHS department.

Step 4: Disposal

Never dispose of Eriosematin waste down the drain or in the regular trash.

All Eriosematin waste must be disposed of through your institution's official hazardous

waste management program.
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Contact your EHS department to schedule a pickup of the properly labeled and sealed waste

containers.

Provide the EHS department with a complete and accurate description of the waste.

Mandatory Visualization: Eriosematin Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of Eriosematin
waste.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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